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Compound of Interest

3-Methoxy-2-methylpropan-1-
Compound Name:

amine hydrochloride
CAS No.: 1803608-40-3

Cat. No.: B1431878

Get Quote

\ J

Executive Safety Summary (Immediate Action Card)

Chemical Identity: 3-Methoxy-2-methylpropan-1-amine hydrochloride CAS Number:
1803608-40-3 Physical State: White to off-white solid (Hygroscopic) Primary Hazards: Skin/Eye
Irritation (H315, H319), Respiratory lIrritation (H335), Acute Toxicity (Oral, H302).
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Critical Parameter

Directive

Storage

Store in a cool, dry place under inert

atmosphere (Argon/Nitrogen). Hygroscopic.

Incompatibility

Strong Oxidizers, Strong Bases. Contact with
bases liberates the free amine

(flammable/volatile).

Immediate Spill

Isolate area. Wear nitrile gloves and N95/P100

respirator. Avoid dust generation.[1][2]

Disposal Stream

Non-Halogenated Organic Solid (if pure) or
Aqueous Waste (if dissolved).[3][4]

Drain Disposal

STRICTLY PROHIBITED. Do not discharge into

municipal sewer systems.

Chemical Profile & Hazard Identification

Understanding the chemical nature of the waste is the first step in compliant disposal. 3-

Methoxy-2-methylpropan-1-amine hydrochloride is an organic amine salt.[5] Unlike its free

base counterpart, the hydrochloride salt is generally less volatile but remains a significant

irritant.

Physicochemical Properties Table[5][6]

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://www.spectrumchemical.com/MSDS/M1220_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC257520050&countryCode=US&language=en
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1431878/docs?utm_src=pdf-body#comprehensive-disposal-guide-3-methoxy-2-methylpropan-1-amine-hydrochloride
https://www.benchchem.com/product/b1431878/docs?utm_src=pdf-body#comprehensive-disposal-guide-3-methoxy-2-methylpropan-1-amine-hydrochloride
https://www.bldpharm.com/products/18600-41-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1431878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Operational Implication

Molecular Formula

CsH13NOQJ[6] - HCI

Nitrogen content requires
segregation from
nitrates/nitrites to prevent

nitrosamine formation.

Molecular Weight 139.62 g/mol N/A
B ) Readily dissolves; spills on wet
Solubility High (Water, Methanol) )
surfaces spread quickly.
L ) Compatible with standard
. Weakly Acidic (pH ~5-6 in o _
Acidity (pH) ) acidic/neutral organic waste
solution)
streams.
Hygroscopic; absorbs moisture
Stability Stable under normal conditions  from air, turning into a sticky

gum.

GHS Hazard Classification[8][9]

e Warning

H302: Harmful if swallowed.[1][2][7]
H315: Causes skin irritation.[8]
H319: Causes serious eye irritation.[2][8]

H335: May cause respiratory irritation.[3][9]

Pre-Disposal Assessment & Logic Flow

Before disposing of the material, you must characterize the waste stream.[3][10] Use the

following decision logic to determine the correct waste container.
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Start: Waste Characterization

What is the physical state?

Solid Waste Liquid Waste Contaminated Debris
(Powder, Crystals) (Solutions) (Gloves, Paper)

l

Primary Solvent? Bin E: Hazardous

Bin A: Solid Organic Waste

(Lab Pack for Incineration) Solid Debris

Organic Solvent Water / Buffer

Contains Halogens? Bin D: Aqueous Waste

(DCM, Chloroform) (Check pH 5-9)

Yes No

Bin B: Halogenated Bin C: Non-Halogenated

Solvent Waste Solvent Waste

Click to download full resolution via product page

Figure 1: Waste Stream Decision Matrix for Amine Salts. Follow the logic path to identify the
correct disposal container.
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Detailed Disposal Protocols
Protocol A: Disposal of Pure Solid Chemicals

Scenario: Expired stock bottles or excess solid reagent.

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass container.
Ensure the lid seals tightly to prevent moisture entry.

o Labeling: Affix a hazardous waste label.

o Chemical Name: "3-Methoxy-2-methylpropan-1-amine hydrochloride" (Do not use
abbreviations).

o Hazards: Check "Toxic" and "lrritant".

e Segregation: Do not mix with solid oxidizers (e.g., permanganates, nitrates) in the same
waste container.

» Final Disposal: Transfer to your facility's Environmental Health & Safety (EHS) department
for Lab Pack Incineration.

Protocol B: Disposal of Liquid Solutions

Scenario: Reaction mixtures or HPLC waste containing the amine salt.
e pH Check:

o If the solution is acidic (pH < 4), it may need to be stored in a corrosive-resistant container
(glass or chemically resistant plastic).

o Note: Do not neutralize unless explicitly instructed by your facility's waste management
plan, as this adds volume and heat.

» Solvent Compatibility:

o Aqueous Solutions: Collect in "Agueous Waste" carboys.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1431878/docs?utm_src=pdf-body#comprehensive-disposal-guide-3-methoxy-2-methylpropan-1-amine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1431878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Organic Solutions: Determine if halogenated solvents (DCM, Chloroform) are present. If
yes, use the "Halogenated Waste" stream. If no (Methanol, Ethanol, Acetone), use "Non-
Halogenated".

¢ Prevention of Volatilization: Although the salt is stable, if the solution becomes basic (pH >
10), the free amine may volatilize. Keep containers tightly capped.

Protocol C: Empty Containers & Contaminated Debris

Scenario: Empty reagent bottles, contaminated gloves, weigh boats.

e Triple Rinse Rule (P-List/U-List check): While this specific chemical is not typically P-listed,
best practice dictates triple rinsing empty stock bottles with a solvent capable of dissolving
the residue (water or methanol).

» Rinsate Disposal: Collect the rinsate (liquid from rinsing) into the appropriate liquid waste
container (Protocol B).

» Defacing: Deface the original label on the bottle using a marker.
e Disposal:
o Rinsed Bottles: Glass recycling or trash (depending on local regulations).

o Gloves/Paper: Dispose of in "Hazardous Solid Waste" bags/pails. Do not throw in regular
trash.

Emergency Spill Response Workflow

In the event of a spill, rapid action prevents exposure and contamination.[1]

Major Spil Evacuate & Call EHS

Spill Detected Assess Volume & Hazard
P! (Is it > 100g or highly toxic?)

Don PPE:
Nitrile Gloves, Goggles,
Lab Coat, N95 Mask

Containment: Cleanup:
Cover with absorbent pads [—»| Scoop into waste bag. Label & Report
or vermiculite Wash area with soap/water.
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Figure 2: Spill Response Protocol. Note: If the spill involves a large quantity (>1009) or you feel
unsafe, evacuate immediately.

Cleanup Steps:

Ventilation: Ensure fume hoods are active. If the spill is outside a hood, open windows or
increase ventilation if safe.

o Absorbent: For solutions, use vermiculite or universal absorbent pads. For solids, cover with
a damp paper towel to prevent dust, then scoop.

o Decontamination: Wipe the surface with water and a mild detergent. The amine salt is water-
soluble.[7]

 Verification: Check pH of the surface with litmus paper to ensure no acidic/basic residue
remains.

References

» National Institutes of Health (NIH) - PubChem.3-Methoxy-2-methylpropan-1-amine
hydrochloride Compound Summary. [Link]

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. [Link]

e American Chemical Society (ACS).ldentifying and Evaluating Hazards in Research
Laboratories. [Link]

Disclaimer: This guide is for informational purposes for trained laboratory personnel. Always
consult your institution’s specific Environmental Health & Safety (EHS) officers and local
regulations (EPA/RCRA) before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpropan-1-amine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
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methoxy-2-methylpropan-1-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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